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Compound of Interest

Compound Name: 5-Bromo-3-methoxy-2-nitroaniline

Cat. No.: B8206171

Get Quote

Document Control:

Target Compound: 5-Bromo-3-methoxy-2-nitroaniline[1]

Chemical Class: Halogenated Nitroaniline / Polysubstituted Benzene

Primary Application: Pharmaceutical Intermediate (Kinase Inhibitor Scaffolds), Organic

Synthesis.[2]

Hazard Profile: Acute Toxicity (Oral/Dermal/Inhalation), Skin/Eye Irritant, Methemoglobinemia

Inducer.

Core Directive: The "Hidden" Hazard
While standard Safety Data Sheets (SDS) often flag this compound for skin and eye irritation

(H315, H319), the critical operational hazard for researchers handling 5-Bromo-3-methoxy-2-
nitroaniline is its potential to induce Methemoglobinemia.[2]

As a nitroaniline derivative, this compound is lipophilic (enhanced by the methoxy and bromo

substituents), allowing for rapid transdermal absorption. Once systemic, hepatic metabolism
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can reduce the nitro group to a hydroxylamine intermediate, which oxidizes ferrous hemoglobin

(

) to ferric methemoglobin (

).[2] This renders hemoglobin incapable of oxygen transport, leading to "chemical asphyxiation"
despite normal ambient oxygen levels.[3]

Operational Rule #1: Treat this compound as a systemic toxin, not just a contact irritant.

Chemical Identity & Reactivity Profile
Property Description Operational Implication

Structure

Polysubstituted aniline with

nitro, methoxy, and bromo

groups.[2]

High electron-deficiency

makes the ring susceptible to

nucleophilic aromatic

substitution (

).[2]

Physical State
Yellow to Orange Crystalline

Solid.

High potential for electrostatic

dust generation during

weighing.[2]

Solubility
Low in water; High in DMSO,

DMF, DCM.

Danger: Solubilization in

DMSO increases skin

permeability significantly.[2]

Incompatibility
Strong Oxidizers, Reducing

Agents, Strong Bases.

Avoid contact with hydrides (

) or zinc dust unless under

controlled reaction conditions

(exothermic reduction).

Reactivity Map (DOT Visualization)
The following diagram illustrates the chemical reactivity logic and incompatibility risks.
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Figure 1: Chemical incompatibility map highlighting reactive risks.

Engineering Controls & PPE Hierarchy
Reliance on PPE alone is a failure of protocol when handling nitroanilines. The hierarchy of

controls must be strictly enforced.

A. Engineering Controls (Primary Barrier)[2]
Powder Handling: All weighing of the solid must occur inside a Chemical Fume Hood or a

Powder Containment Balance Enclosure.[2]

Velocity Standard: Face velocity should be maintained between 0.3 – 0.5 m/s.

Static Control: Use an ionizing bar or anti-static gun during weighing. The bromo- and nitro-

groups contribute to polarizability, making the crystals "sticky" and prone to flying when

charged.

B. Personal Protective Equipment (Secondary Barrier)
Gloves:Double-gloving is mandatory.
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Inner Layer: Nitrile (4 mil) - Mechanical barrier.

Outer Layer: Laminate film (e.g., Silver Shield®) or thick Nitrile (8 mil) - Chemical barrier.

[2]

Reasoning: Aromatic nitro compounds can permeate standard thin nitrile gloves in <15

minutes.

Respiratory: If work must be done outside a hood (not recommended), a Full-Face

Respirator with P100 (HEPA) + Organic Vapor (OV) cartridges is required.

Body: Tyvek® lab coat or sleeve covers to prevent dust accumulation on fabric clothing.

Operational Protocol: Safe Weighing &
Solubilization
Objective: Solubilize 500 mg of 5-Bromo-3-methoxy-2-nitroaniline in DMSO for biological

assay.

Step-by-Step Methodology:

Preparation:

Place a disposable absorbent pad (benchkote) inside the fume hood.

Pre-weigh the solvent (DMSO) in a tared vial to avoid transferring the solid powder back

and forth.[2]

Weighing (The Critical Step):

Open the source container only inside the hood.[2]

Use a disposable anti-static spatula.

Technique: Do not dump powder. Tap the spatula gently to dispense.

Immediate Clean-up:[2][4][5][6][7] If any grains fall on the balance pan, wipe immediately

with a Kimwipe dampened with ethanol (do not use dry wiping, which disperses dust).
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Solubilization:

Add the solid to the vial containing DMSO.

Cap the vial tightly before vortexing.

Warning: The dissolution may be slightly endothermic or exothermic depending on the

crystal lattice energy. Watch for pressure buildup.

Decontamination:

Wipe the exterior of the stock bottle with ethanol before returning it to storage.

Dispose of the benchkote and gloves as hazardous chemical waste.[2]

Workflow Visualization

Start: Solid Reagent

Weighing (Fume Hood)
Control: Static Elimination

 Anti-static Spatula

Solubilization (DMSO)
Risk: Enhanced Permeation

 Sealed Vial

Waste Disposal
Segregate: Halogenated Organics

 Contaminated Solids
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Figure 2: Operational workflow for safe handling and waste segregation.

Emergency Response: Methemoglobinemia
If exposure occurs, standard First Aid may be insufficient. Medical personnel must be informed

of the specific chemical class (Aniline/Nitro-compound).

Symptoms: Cyanosis (blue lips/fingernails), headache, fatigue, dizziness, chocolate-brown

colored blood.

Immediate Action:

Skin Contact: Wash with soap and water for 15 minutes. Do not use alcohol (increases

absorption).

Inhalation: Move to fresh air. Administer oxygen if trained.

Medical Alert: Hand the SDS to the physician and explicitly mention "Suspected

Methemoglobinemia."[2]

Antidote: Methylene Blue (1-2 mg/kg IV) is the standard treatment, typically effective within

minutes for acquired methemoglobinemia.[2]

Storage & Stability
Temperature: Store at 2-8°C (Refrigerated). Nitroanilines can darken (oxidize) over time at

room temperature.[2]

Light: Protect from light (Amber vials).

Atmosphere: Store under inert gas (Argon/Nitrogen) if planning long-term storage (>3

months) to prevent ring oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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